2-(2,6-dimethylphenoxy)-N-[1-(3-methylbutanoyl)piperidin-4-yl]acetamide

• IUPAC Name: 2-(2,6-dimethylphenoxy)-N-[1-(3-methylbutanoyl)piperidin-4-yl]acetamide
• InChI: InChI=1S/C20H30N2O3/c1-14(2)12-19(24)22-10-8-17(9-11-22)21-18(23)13-25-20-15(3)6-5-7-16(20)4/h5-7,14,17H,8-13H2,1-4H3,(H,21,23)
• InChI Key: HEBPWUIFNXVAIP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OCC(=O)NC2CCN(CC2)C(=O)CC(C)C
• Molecular Formula: C20H30N2O3
• Molecular Weight: 346.5 g/mol

Description

2-(2,6-dimethylphenoxy)-N-[1-(3-methylbutanoyl)piperidin-4-yl]acetamide, also known as DMXAA, is a synthetic compound that has been found to have anti-tumor properties. It was first synthesized in the 1980s and has since been the subject of numerous scientific studies. In

Mechanism of Action

The mechanism of action of 2-(2,6-dimethylphenoxy)-N-[1-(3-methylbutanoyl)piperidin-4-yl]acetamide is not fully understood, but it is believed to involve the activation of the immune system. 2-(2,6-dimethylphenoxy)-N-[1-(3-methylbutanoyl)piperidin-4-yl]acetamide stimulates the production of cytokines, which are proteins that play a key role in the immune response. This leads to the activation of immune cells, such as macrophages and natural killer cells, which then attack the tumor cells.
Biochemical and Physiological Effects:
2-(2,6-dimethylphenoxy)-N-[1-(3-methylbutanoyl)piperidin-4-yl]acetamide has been shown to have several biochemical and physiological effects. It increases the production of cytokines, such as tumor necrosis factor-alpha (TNF-α) and interferon-alpha (IFN-α). It also increases the permeability of blood vessels in the tumor, allowing immune cells and chemotherapy drugs to reach the tumor more easily. 2-(2,6-dimethylphenoxy)-N-[1-(3-methylbutanoyl)piperidin-4-yl]acetamide has been found to have minimal toxicity in normal tissues.

Advantages and Limitations for Lab Experiments

2-(2,6-dimethylphenoxy)-N-[1-(3-methylbutanoyl)piperidin-4-yl]acetamide has several advantages for lab experiments. It is easy to synthesize and can be obtained in large quantities. It has been extensively studied and has a well-established mechanism of action. However, 2-(2,6-dimethylphenoxy)-N-[1-(3-methylbutanoyl)piperidin-4-yl]acetamide also has some limitations. It has been found to have variable efficacy in different types of tumors, and its mechanism of action is not fully understood.

Future Directions

There are several future directions for the study of 2-(2,6-dimethylphenoxy)-N-[1-(3-methylbutanoyl)piperidin-4-yl]acetamide. One area of research is the development of new formulations of 2-(2,6-dimethylphenoxy)-N-[1-(3-methylbutanoyl)piperidin-4-yl]acetamide that can increase its efficacy and reduce its toxicity. Another area of research is the identification of biomarkers that can predict which tumors will respond to 2-(2,6-dimethylphenoxy)-N-[1-(3-methylbutanoyl)piperidin-4-yl]acetamide treatment. Finally, there is a need for further studies to understand the mechanism of action of 2-(2,6-dimethylphenoxy)-N-[1-(3-methylbutanoyl)piperidin-4-yl]acetamide and how it can be used in combination with other therapies to improve cancer treatment outcomes.
Conclusion:
In conclusion, 2-(2,6-dimethylphenoxy)-N-[1-(3-methylbutanoyl)piperidin-4-yl]acetamide is a synthetic compound that has shown promise as an anti-tumor agent. It has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. Future research directions include the development of new formulations, identification of biomarkers, and further studies to understand its mechanism of action.

Synthesis Methods

2-(2,6-dimethylphenoxy)-N-[1-(3-methylbutanoyl)piperidin-4-yl]acetamide is synthesized through a series of chemical reactions involving 2,6-dimethylphenol, 1-(3-methylbutanoyl)piperidine-4-carboxylic acid, and acetic anhydride. The process involves several steps, including esterification, amidation, and acetylation. The final product is a white crystalline solid that is soluble in water.

Scientific Research Applications

2-(2,6-dimethylphenoxy)-N-[1-(3-methylbutanoyl)piperidin-4-yl]acetamide has been extensively studied for its anti-tumor properties. It has been shown to induce tumor necrosis and inhibit the growth of various types of tumors, including melanoma, breast cancer, and lung cancer. 2-(2,6-dimethylphenoxy)-N-[1-(3-methylbutanoyl)piperidin-4-yl]acetamide has also been found to enhance the effectiveness of chemotherapy and radiation therapy.